Carbamimidothioic acid, 2-(dimethylamino)ethyl ester
Catalog No.
S537487
CAS No.
17124-82-2
M.F
C5H13N3S
M. Wt
147.24 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
17124-82-2
Product Name
Carbamimidothioic acid, 2-(dimethylamino)ethyl ester
IUPAC Name
2-(dimethylamino)ethyl carbamimidothioate
Molecular Formula
C5H13N3S
Molecular Weight
147.24 g/mol
InChI
InChI=1S/C5H13N3S/c1-8(2)3-4-9-5(6)7/h3-4H2,1-2H3,(H3,6,7)
InChI Key
MUYRPUKYVOXLSN-UHFFFAOYSA-N
SMILES
CN(C)CCSC(=N)N
Solubility
Soluble in DMSO
Synonyms
2-(S-dimethylaminoethyl)isothiourea, nordimaprit, nordimaprit dihydrochloride, persulfate bleach accelerator, S-(2-(diethylamino)-ethyl)-isothiouronium HCl, SK and F 91487, SK and F-91487, SKF-91487
Canonical SMILES
CN(C)CCSC(=N)N
Description
The exact mass of the compound Carbamimidothioic acid, 2-(dimethylamino)ethyl ester is 147.083 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Urea - Thiourea - Supplementary Records. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
Purity
>98% (or refer to the Certificate of Analysis)
XLogP3
0.2
Exact Mass
147.083
Appearance
Solid powder
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Related CAS
16111-27-6 (di-hydrochloride)
Dates
Modify: 2023-07-15
1: Mindel JS, Friedman AH, Haimov T, Kharlamb AB, Freilich JM. Eosinophil chemotaxis and anterior uveitis from topical dimaprit and nordimaprit. Invest Ophthalmol Vis Sci. 1986 Oct;27(10):1504-11. PubMed PMID: 2944854.
2: Fechner GA, Jacobs JJ, Parsons PG. Inhibition of melanogenesis in human melanoma cells by novel analogues of the partial histamine (H2) agonist nordimaprit. Biochem Pharmacol. 1993 Jul 6;46(1):47-54. PubMed PMID: 8347136.
3: Dale MM, Ladd R. A comparison of dimaprit, nordimaprit, methylamine and chloroquine as inhibitors of mitogen-induced lymphocyte activation. Br J Pharmacol. 1984 Sep;83(1):293-8. PubMed PMID: 6237706; PubMed Central PMCID: PMC1987178.
4: Kathmann M, Schlicker E, Detzner M, Timmerman H. Nordimaprit, homodimaprit, clobenpropit and imetit: affinities for H3 binding sites and potencies in a functional H3 receptor model. Naunyn Schmiedebergs Arch Pharmacol. 1993 Nov;348(5):498-503. PubMed PMID: 8114949.
5: McEwan MT, Parsons PG. Regulation of tyrosinase expression and activity in human melanoma cells via histamine receptors. J Invest Dermatol. 1991 Nov;97(5):868-73. PubMed PMID: 1680932.
6: Pérez-Ferrer P, Landete P, Chiner E. Workplace-specific bronchial challenge and occupational asthma due to persulfate salts. Arch Bronconeumol. 2014 Nov;50(11):497-8. doi: 10.1016/j.arbres.2013.11.009. Epub 2013 Dec 18. English, Spanish. PubMed PMID: 24360087.
7: Fechner GA, Parsons PG, McEwan MT, Jacobs JJ, Takahashi H. Antiproliferative and depigmenting effects of the histamine (H2) agonist dimaprit and its derivatives on human melanoma cells. Biochem Pharmacol. 1992 May 28;43(10):2083-90. PubMed PMID: 1534659.
8: Gordon D, Lewis GP, Nouri AM. Inhibition of lymphocyte proliferation by histamine and related compounds not mediated via H1- or H2- receptors. Br J Pharmacol. 1981 Sep;74(1):137-41. PubMed PMID: 7272598; PubMed Central PMCID: PMC2071869.
9: Lidén C. Occupational dermatoses at a film laboratory. Contact Dermatitis. 1984 Feb;10(2):77-87. PubMed PMID: 6232097.
10: Blandina P, Brunelleschi S, Fantozzi R, Giannella E, Mannaioni PF, Masini E. The antianaphylactic action of histamine H2-receptor agonists in the guinea-pig isolated heart. Br J Pharmacol. 1987 Mar;90(3):459-66. PubMed PMID: 2882800; PubMed Central PMCID: PMC1917182.
11: Nielsen J, Nilsson P, Dahlman-Höglund A, Kronholm Diab K, Albin M, Kåredal M, Jönsson B, Wierzbicka A, Gudmundsson A. Dust-free bleaching powder may not prevent symptoms in hairdressers with bleaching-associated rhinitis. J Occup Health. 2016 Sep 30;58(5):470-476. Epub 2016 Aug 4. PubMed PMID: 27488042; PubMed Central PMCID: PMC5356981.
12: Hellstrand K, Asea A, Hermodsson S. Role of histamine in natural killer cell-mediated resistance against tumor cells. J Immunol. 1990 Dec 15;145(12):4365-70. PubMed PMID: 2147942.
13: Lidén C. Contact allergy to the photographic chemical PBA-1. Contact Dermatitis. 1984 Oct;11(4):256. PubMed PMID: 6238801.
14: Fechner GA, Jacobs JJ, Parsons PG. Dimaprit analogues inhibit tyrosinase via a disulphide breakdown product independently of the histamine H2 receptor. Biochem Biophys Res Commun. 1994 Jun 15;201(2):687-93. PubMed PMID: 8003003.
15: Leurs R, Brozius MM, Smit MJ, Bast A, Timmerman H. Effects of histamine H1-, H2- and H3-receptor selective drugs on the mechanical activity of guinea-pig small and large intestine. Br J Pharmacol. 1991 Jan;102(1):179-85. PubMed PMID: 1646056; PubMed Central PMCID: PMC1917885.
16: Smit MJ, Leurs R, Shukrula SR, Bast A, Timmerman H. Rapid desensitization of the histamine H2 receptor on the human monocytic cell line U937. Eur J Pharmacol. 1994 Dec 15;288(1):17-25. PubMed PMID: 7705464.
17: Fechner GA, Michel J, Sturm RA, Jacobs JJ, Parsons PG. Reduction of DNA synthesis, pigment synthesis, pigmentation gene mRNA and resistance to UVB in human melanoma cells treated with analogues of a histamine (H2) agonist. Biochem Pharmacol. 1994 Jul 5;48(1):121-30. PubMed PMID: 8043013.
18: Takeshita Y, Watanabe T, Sakata T, Munakata M, Ishibashi H, Akaike N. Histamine modulates high-voltage-activated calcium channels in neurons dissociated from the rat tuberomammillary nucleus. Neuroscience. 1998 Dec;87(4):797-805. PubMed PMID: 9759967.
19: Lidén C. Occupational dermatoses from photographic chemicals. Acta Derm Venereol Suppl (Stockh). 1988;141:1-37. PubMed PMID: 12216584.
20: Netti C, Sibilia V, Guidobono F, Villa I, Franco P, Pecile A. Further evidence that brain histamine H2 receptors are stimulatory in the control of prolactin in the rat. Acta Endocrinol (Copenh). 1988 Dec;119(4):488-92. PubMed PMID: 2904722.
2: Fechner GA, Jacobs JJ, Parsons PG. Inhibition of melanogenesis in human melanoma cells by novel analogues of the partial histamine (H2) agonist nordimaprit. Biochem Pharmacol. 1993 Jul 6;46(1):47-54. PubMed PMID: 8347136.
3: Dale MM, Ladd R. A comparison of dimaprit, nordimaprit, methylamine and chloroquine as inhibitors of mitogen-induced lymphocyte activation. Br J Pharmacol. 1984 Sep;83(1):293-8. PubMed PMID: 6237706; PubMed Central PMCID: PMC1987178.
4: Kathmann M, Schlicker E, Detzner M, Timmerman H. Nordimaprit, homodimaprit, clobenpropit and imetit: affinities for H3 binding sites and potencies in a functional H3 receptor model. Naunyn Schmiedebergs Arch Pharmacol. 1993 Nov;348(5):498-503. PubMed PMID: 8114949.
5: McEwan MT, Parsons PG. Regulation of tyrosinase expression and activity in human melanoma cells via histamine receptors. J Invest Dermatol. 1991 Nov;97(5):868-73. PubMed PMID: 1680932.
6: Pérez-Ferrer P, Landete P, Chiner E. Workplace-specific bronchial challenge and occupational asthma due to persulfate salts. Arch Bronconeumol. 2014 Nov;50(11):497-8. doi: 10.1016/j.arbres.2013.11.009. Epub 2013 Dec 18. English, Spanish. PubMed PMID: 24360087.
7: Fechner GA, Parsons PG, McEwan MT, Jacobs JJ, Takahashi H. Antiproliferative and depigmenting effects of the histamine (H2) agonist dimaprit and its derivatives on human melanoma cells. Biochem Pharmacol. 1992 May 28;43(10):2083-90. PubMed PMID: 1534659.
8: Gordon D, Lewis GP, Nouri AM. Inhibition of lymphocyte proliferation by histamine and related compounds not mediated via H1- or H2- receptors. Br J Pharmacol. 1981 Sep;74(1):137-41. PubMed PMID: 7272598; PubMed Central PMCID: PMC2071869.
9: Lidén C. Occupational dermatoses at a film laboratory. Contact Dermatitis. 1984 Feb;10(2):77-87. PubMed PMID: 6232097.
10: Blandina P, Brunelleschi S, Fantozzi R, Giannella E, Mannaioni PF, Masini E. The antianaphylactic action of histamine H2-receptor agonists in the guinea-pig isolated heart. Br J Pharmacol. 1987 Mar;90(3):459-66. PubMed PMID: 2882800; PubMed Central PMCID: PMC1917182.
11: Nielsen J, Nilsson P, Dahlman-Höglund A, Kronholm Diab K, Albin M, Kåredal M, Jönsson B, Wierzbicka A, Gudmundsson A. Dust-free bleaching powder may not prevent symptoms in hairdressers with bleaching-associated rhinitis. J Occup Health. 2016 Sep 30;58(5):470-476. Epub 2016 Aug 4. PubMed PMID: 27488042; PubMed Central PMCID: PMC5356981.
12: Hellstrand K, Asea A, Hermodsson S. Role of histamine in natural killer cell-mediated resistance against tumor cells. J Immunol. 1990 Dec 15;145(12):4365-70. PubMed PMID: 2147942.
13: Lidén C. Contact allergy to the photographic chemical PBA-1. Contact Dermatitis. 1984 Oct;11(4):256. PubMed PMID: 6238801.
14: Fechner GA, Jacobs JJ, Parsons PG. Dimaprit analogues inhibit tyrosinase via a disulphide breakdown product independently of the histamine H2 receptor. Biochem Biophys Res Commun. 1994 Jun 15;201(2):687-93. PubMed PMID: 8003003.
15: Leurs R, Brozius MM, Smit MJ, Bast A, Timmerman H. Effects of histamine H1-, H2- and H3-receptor selective drugs on the mechanical activity of guinea-pig small and large intestine. Br J Pharmacol. 1991 Jan;102(1):179-85. PubMed PMID: 1646056; PubMed Central PMCID: PMC1917885.
16: Smit MJ, Leurs R, Shukrula SR, Bast A, Timmerman H. Rapid desensitization of the histamine H2 receptor on the human monocytic cell line U937. Eur J Pharmacol. 1994 Dec 15;288(1):17-25. PubMed PMID: 7705464.
17: Fechner GA, Michel J, Sturm RA, Jacobs JJ, Parsons PG. Reduction of DNA synthesis, pigment synthesis, pigmentation gene mRNA and resistance to UVB in human melanoma cells treated with analogues of a histamine (H2) agonist. Biochem Pharmacol. 1994 Jul 5;48(1):121-30. PubMed PMID: 8043013.
18: Takeshita Y, Watanabe T, Sakata T, Munakata M, Ishibashi H, Akaike N. Histamine modulates high-voltage-activated calcium channels in neurons dissociated from the rat tuberomammillary nucleus. Neuroscience. 1998 Dec;87(4):797-805. PubMed PMID: 9759967.
19: Lidén C. Occupational dermatoses from photographic chemicals. Acta Derm Venereol Suppl (Stockh). 1988;141:1-37. PubMed PMID: 12216584.
20: Netti C, Sibilia V, Guidobono F, Villa I, Franco P, Pecile A. Further evidence that brain histamine H2 receptors are stimulatory in the control of prolactin in the rat. Acta Endocrinol (Copenh). 1988 Dec;119(4):488-92. PubMed PMID: 2904722.
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